2-((3,5-dimethoxybenzyl)thio)-6-propylpyrimidin-4(3H)-one

• IUPAC Name: 2-[(3,5-dimethoxyphenyl)methylsulfanyl]-4-propyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H20N2O3S/c1-4-5-12-8-15(19)18-16(17-12)22-10-11-6-13(20-2)9-14(7-11)21-3/h6-9H,4-5,10H2,1-3H3,(H,17,18,19)
• InChI Key: FDXDERISNLVDMO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)SCC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

The compound “2-((3,5-dimethoxybenzyl)thio)-6-propylpyrimidin-4(3H)-one” is a complex organic molecule. It contains a pyrimidinone ring, which is a common structure in many biological compounds. The 3,5-dimethoxybenzyl group is a derivative of benzyl, with two methoxy (OCH3) groups attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would likely show a pyrimidinone ring substituted with a propyl group at the 6-position and a 3,5-dimethoxybenzylthio group at the 2-position.

Chemical Reactions Analysis

The reactivity of this compound could be influenced by several functional groups. The pyrimidinone could potentially undergo reactions at the carbonyl group, and the thioether could be oxidized. The methoxy groups on the benzyl ring could direct electrophilic aromatic substitution to the other positions on the ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the polar pyrimidinone and the nonpolar benzyl ring could give it both polar and nonpolar characteristics.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. If it’s a drug, it would depend on the biological target. The pyrimidinone ring is present in several drugs and could potentially interact with biological macromolecules.

Future Directions

Future research could explore the synthesis, reactivity, and potential applications of this compound. It could be interesting to investigate its interactions with biological targets given the presence of the pyrimidinone ring.